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Basic Properties & Solubility of MPI-0479605

MPI-0479605 is a potent, selective, and ATP-competitive inhibitor of the mitotic kinase Mps1, with an IC₅₀

of 1.8 nM [1] [2] [3].

Property Value / Description

Molecular Formula C₂₂H₂₉N₇O [1] [2] [3]

Molecular Weight 407.51 g/mol [1] [2] [3]

CAS Number 1246529-32-7 [1] [2] [3]

Appearance White to gray, crystalline solid [2] [3]

Solubility in DMSO 62 mg/mL (152.14 mM) [1] or 11 mg/mL (26.99 mM) [3]

Solubility in Ethanol ~2 mg/mL [1]

Solubility in Water Insoluble [1]

Biological Activity & Selectivity Profile
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MPI-0479605 demonstrates high selectivity for Mps1, showing over 40-fold selectivity against many other

kinases [1].

Target IC₅₀ (nM) Target IC₅₀ (μM)

Mps1 1.8 [1] [3] [4] ALK 0.26 [2] [3]

FLT3 80 [2] [3] FER 0.59 [2] [3]

JNK1 110 [2] [3] INSR 0.38 [2] [3]

STK33 1.1 [2] [3] FAK1 2.7 [2] [3]

PLK4 3.3 [2] [3] B-RAF 3.2 [2] [3]

ERK2 3.9 [2] [3]

Cellular Effects: MPI-0479605 impairs the spindle assembly checkpoint, causes chromosome

misalignment, and leads to cell death through apoptosis or mitotic catastrophe [1] [4]. It reduces cell viability

with GI₅₀ values ranging from 30 to 100 nM in various tumor cell lines [1].

In Vitro Experimental Protocols

Kinase Assay for Mps1 Inhibition [1]

Reaction Mixture: Combine 25 ng of recombinant, full-length Mps1 enzyme in reaction buffer (50
mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.01% Triton X-100, and 5 μM Myelin Basic Protein).

Inhibition: Add the vehicle (DMSO) or MPI-0479605 at desired concentrations.
Initiation: Start the reaction by adding 40 μM ATP (2xKₘ) mixed with 1 μCi [γ-³³P]ATP.

Incubation: Incubate at room temperature for 45 minutes.
Termination & Measurement: Stop the reaction with 3% phosphoric acid, transfer to P81 filter

plates, wash with 1% phosphoric acid, and measure ³³P radioactivity using a scintillation counter.

Cell Viability Assay (e.g., in HCT-116 cells) [1] [3]
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Cell Plating: Plate tumor cell lines (e.g., A549, Colo205, HCT116) in culture plates.

Treatment: Treat cells with a concentration series of MPI-0479605 (e.g., from 0.1 to 10 μM) for 3 to 7
days.

Measurement: Assess cell viability using a luminescent or colorimetric method (e.g., CellTiter-Glo or
WST-8 assay).

Analysis: Calculate the GI₅₀ (concentration for 50% growth inhibition).

In Vivo Experimental Protocol

This protocol is adapted from studies using mouse xenograft models [1] [3].

Tumor Inoculation: Implant human tumor cells (e.g., HCT-116 or Colo-205) subcutaneously into the

flanks of immunocompromised mice.
Grouping & Dosing: When tumor volumes reach approximately 100 mm³, randomize mice into

treatment and control groups.
MPI-0479605 Formulation: Prepare the compound in 5% dimethylacetamide (DMA), 12%

ethanol, and 40% PEG-300 [1] [3].
Dosing Regimen: Administer via intraperitoneal (i.p.) injection. Effective regimens include 30
mg/kg daily or 150 mg/kg every fourth day (Q4D) [1] [3].

Tumor Monitoring: Measure tumor volumes regularly using calipers.

Data Analysis: Calculate percent tumor growth inhibition (%TGI) using the formula: %TGI = 100 -
[100 × (Change in median tumor volume of treated) / (Change in median

tumor volume of control)] [3].
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Diagram 1: Mechanism of Action of MPI-0479605. The inhibitor binds to Mps1, preventing ATP binding

and kinase activity, leading to spindle assembly checkpoint failure and cell death.

Storage & Safety Information

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548246?utm_src=pdf-body-img
https://www.smolecule.com/products/s548246?utm_src=pdf-body
https://www.smolecule.com/products/s548246?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Specification

Storage Temperature
(Powder)

-20°C [2] [3] [5]

Storage Temperature
(Solution)

-80°C for long-term (up to 2 years); -20°C for short-term (up to 1 year) [3]

Storage Atmosphere Keep in a tightly sealed container, in a dark place, under an inert atmosphere
[2]

Hazard Statements H302 (Harmful if swallowed); H410 (Very toxic to aquatic life with long-lasting
effects) [5]

Precautionary
Measures

Wear protective gloves and eye protection. Avoid dust formation. Do not eat,
drink, or smoke when handling. Avoid release to the environment [5]

Conclusion

MPI-0479605 is a valuable research tool for selectively inhibiting Mps1 kinase. The provided data and

detailed protocols for its use in biochemical, cellular, and in vivo experiments can help ensure accurate and

reproducible results in your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [MPI-0479605 solubility and storage conditions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548246#mpi-0479605-

solubility-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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